2,4-dibromo-N-(4-methylphenyl)benzamide

• IUPAC Name: 2,4-dibromo-N-(4-methylphenyl)benzamide
• InChI: InChI=1S/C14H11Br2NO/c1-9-2-5-11(6-3-9)17-14(18)12-7-4-10(15)8-13(12)16/h2-8H,1H3,(H,17,18)
• InChI Key: ZXQAVTFQXHQJKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=C(C=C(C=C2)Br)Br
• Molecular Formula: C14H11Br2NO
• Molecular Weight: 369.05 g/mol

Description

2,4-dibromo-N-(4-methylphenyl)benzamide, also known as DBMB, is a chemical compound that belongs to the class of benzamides. It is a white crystalline solid that is soluble in organic solvents such as chloroform and methanol. DBMB has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 2,4-dibromo-N-(4-methylphenyl)benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth and inflammation. Research has suggested that 2,4-dibromo-N-(4-methylphenyl)benzamide may inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
2,4-dibromo-N-(4-methylphenyl)benzamide has been shown to have a range of biochemical and physiological effects, particularly in relation to its potential use as an anti-cancer and anti-inflammatory agent. Research has indicated that 2,4-dibromo-N-(4-methylphenyl)benzamide may induce apoptosis (programmed cell death) in cancer cells, as well as inhibit the growth and proliferation of these cells. 2,4-dibromo-N-(4-methylphenyl)benzamide has also been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One advantage of using 2,4-dibromo-N-(4-methylphenyl)benzamide in lab experiments is its potential as a multi-targeted agent, with research indicating that it may have activity against both cancer and inflammation. 2,4-dibromo-N-(4-methylphenyl)benzamide is also relatively easy to synthesize, making it a cost-effective option for researchers. However, one limitation of using 2,4-dibromo-N-(4-methylphenyl)benzamide in lab experiments is the limited amount of research that has been conducted on its potential toxicity and side effects.

Future Directions

There are several potential future directions for research on 2,4-dibromo-N-(4-methylphenyl)benzamide. One area of interest is the development of analogs of 2,4-dibromo-N-(4-methylphenyl)benzamide that may have improved activity and selectivity against specific targets. Another area of interest is the investigation of the potential use of 2,4-dibromo-N-(4-methylphenyl)benzamide in combination with other drugs or therapies, such as chemotherapy or radiation therapy. Additionally, further research is needed to fully understand the mechanism of action of 2,4-dibromo-N-(4-methylphenyl)benzamide and its potential toxicity and side effects.

Synthesis Methods

2,4-dibromo-N-(4-methylphenyl)benzamide can be synthesized using a variety of methods, including the reaction of 4-bromoacetanilide with 2,4-dibromobenzoyl chloride in the presence of a base such as triethylamine. Another method involves the reaction of 2,4-dibromobenzoic acid with 4-methylphenylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide.

Scientific Research Applications

2,4-dibromo-N-(4-methylphenyl)benzamide has been shown to have a range of potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its potential use as an anti-cancer agent, with research indicating that it may be effective in inhibiting the growth of certain types of cancer cells. 2,4-dibromo-N-(4-methylphenyl)benzamide has also been studied for its potential use as an anti-inflammatory agent, with research indicating that it may be effective in reducing inflammation in certain conditions.